2-(Cyanomethyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carbonitrile

• IUPAC Name: 2-(cyanomethyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carbonitrile
• InChI: InChI=1S/C11H9N5/c1-7-5-8(2)16-11(14-7)9(6-13)10(15-16)3-4-12/h5H,3H2,1-2H3
• InChI Key: MCDUPLXIZMMXMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C(C(=NN12)CC#N)C#N)C
• Molecular Formula: C11H9N5
• DSSTOX Substance ID: DTXSID90282530
• Molecular Weight: 211.22 g/mol
• CAS RN: 5466-67-1

Description

“2-(Cyanomethyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carbonitrile” is a derivative of pyrimidine-5-carbonitrile. Pyrimidine-5-carbonitrile derivatives have been designed as ATP mimicking tyrosine kinase inhibitors of the epidermal growth factor receptor (EGFR). They have been synthesized and evaluated for their in vitro cytotoxic activities against a panel of four human tumor cell lines.

Synthesis Analysis

The synthesis of “2-(Cyanomethyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carbonitrile” involves a series of reactions with various compounds. The synthesis process involves the reaction of 2-cyanopyrazolo[1,5-a]pyrimidine derivative with aromatic aldehydes, arenediazonium salts, hydrazine hydrate, and guanidine hydrochloride.

Molecular Structure Analysis

The molecular structure of “2-(Cyanomethyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carbonitrile” is complex and involves multiple functional groups. The structure has been confirmed through spectroscopic data.

Chemical Reactions Analysis

The chemical reactions involving “2-(Cyanomethyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carbonitrile” are complex and involve multiple steps. These reactions include condensation with aromatic aldehydes, reaction with arenediazonium salts, and reaction with hydrazine hydrate and guanidine hydrochloride.

Scientific Research Applications

Anticancer Activity

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Apoptotic Activity

. . .

Molecular Docking Studies

. These studies are crucial in understanding the interaction between the compound and its target protein, which can provide insights into the mechanism of action of the compound.

Kinase Inhibition

. Kinases are enzymes that play a crucial role in the regulation of cellular processes, and their inhibition can be a potential therapeutic strategy for various diseases.

Drug Design

. .

Synthesis of Novel Derivatives

. The synthesis of novel derivatives can lead to the discovery of new drugs with improved pharmacological properties.

Mechanism of Action

Target of Action

The primary target of 2-(Cyanomethyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carbonitrile is the Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial enzyme involved in cell cycle regulation, particularly the transition from G1 phase to S phase and the progression through the S phase .

Mode of Action

This compound interacts with CDK2, inhibiting its activity . The inhibition of CDK2 prevents the cell cycle progression, thereby halting the proliferation of cancer cells .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle pathway. CDK2 is essential for the transition from G1 to S phase and progression through the S phase. By inhibiting CDK2, the compound prevents the cell from progressing through the cell cycle, leading to cell cycle arrest .

Result of Action

The result of the compound’s action is cell cycle arrest at various phases (G2/M, G1/S, and G2/M), depending on the specific derivative of the compound . Some derivatives also induce apoptosis, with one derivative showing a stronger apoptosis induction effect (27.82%) than others .